Cas no 845866-52-6 (1-bromo-3-[(4-fluorobenzyl)oxy]benzene)
845866-52-6 structure
Product Name:1-bromo-3-[(4-fluorobenzyl)oxy]benzene
CAS No:845866-52-6
MF:C13H10BrFO
MW:281.120306491852
MDL:MFCD06411657
CID:3158589
PubChem ID:2758970
Update Time:2025-04-21
1-bromo-3-[(4-fluorobenzyl)oxy]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-3-[(4-fluorobenzyl)oxy]benzene
- 1-bromo-3-[(4-fluorophenyl)methoxy]benzene
- 1-bromo-3-(4-fluorobenzyloxy)benzene
- 3-(4-fluorobenzyloxy)bromobenzene
- 1-Bromo-3-((4-fluorobenzyl)oxy)benzene
- 845866-52-6
- FS-4347
- 1-Bromo-3-((4-fluorophenyl)methoxy)benzene
- CHEMBL4170537
- 3-bromophenyl-(4-fluorobenzyl)ether
- DTXSID20374573
- 3-(4-Fluorobenzyloxy)-bromobenzene
- AKOS000202092
-
- MDL: MFCD06411657
- Inchi: 1S/C13H10BrFO/c14-11-2-1-3-13(8-11)16-9-10-4-6-12(15)7-5-10/h1-8H,9H2
- InChI Key: XDWVGNILIVLUOR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)OCC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 279.99000
- Monoisotopic Mass: 279.98991Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 4.16720
1-bromo-3-[(4-fluorobenzyl)oxy]benzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-bromo-3-[(4-fluorobenzyl)oxy]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023248-1g |
3-Bromophenyl-(4-fluorobenzyl)ether |
845866-52-6 | 97% | 1g |
£19.00 | 2022-02-28 | |
| Fluorochem | 023248-25g |
3-Bromophenyl-(4-fluorobenzyl)ether |
845866-52-6 | 97% | 25g |
£465.00 | 2022-02-28 | |
| Fluorochem | 023248-100g |
3-Bromophenyl-(4-fluorobenzyl)ether |
845866-52-6 | 97% | 100g |
£1308.00 | 2022-02-28 | |
| abcr | AB432463-1 g |
3-Bromophenyl-(4-fluorobenzyl)ether |
845866-52-6 | 1g |
€594.40 | 2023-04-23 | ||
| eNovation Chemicals LLC | Y1243388-1g |
3-(4-FLUOROBENZYLOXY)-BROMOBENZENE |
845866-52-6 | 99% | 1g |
$195 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1243388-5g |
3-(4-FLUOROBENZYLOXY)-BROMOBENZENE |
845866-52-6 | 99% | 5g |
$315 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1243388-25g |
3-(4-FLUOROBENZYLOXY)-BROMOBENZENE |
845866-52-6 | 99% | 25g |
$910 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1243388-100g |
3-(4-FLUOROBENZYLOXY)-BROMOBENZENE |
845866-52-6 | 99% | 100g |
$2430 | 2023-09-04 | |
| abcr | AB432463-1g |
3-Bromophenyl-(4-fluorobenzyl)ether |
845866-52-6 | 1g |
€594.40 | 2023-09-04 | ||
| A2B Chem LLC | AH52168-1g |
3-(4-Fluorobenzyloxy)-bromobenzene |
845866-52-6 | 99% | 1g |
$60.00 | 2024-04-19 |
1-bromo-3-[(4-fluorobenzyl)oxy]benzene Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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